Cas no 300707-13-5 (1-butyl-1H-1,3-benzodiazole-2-sulfonic acid)

• Product Name: 1-butyl-1H-1,3-benzodiazole-2-sulfonic acid
• CAS No: 300707-13-5
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• MDL: MFCD00964522
• CID: 1074286
• PubChem ID: 2772786
• Update Time: 2025-06-09

1-butyl-1H-1,3-benzodiazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1H-benzimidazole-2-sulfonic acid
• 1-butyl-1H-1,3-benzodiazole-2-sulfonic acid
• AC1MCLYR
• AC1Q2WYC
• CTK6E2468
• HMS2359H03
• MolPort-000-366-891
• STOCK2S-40527
• CHEMBL1520711
• DTXSID90378265
• 1-Butyl-1H-benzoimidazole-2-sulfonic acid
• MLS000062658
• 1-butyl-1H-benzo[d]imidazole-2-sulfonicacid
• SMR000071195
• 300707-13-5
• 1-butyl-1H-benzo[d]imidazole-2-sulfonic acid
• MFCD00964522
• STK883922
• LS-05917
• AKOS000275337
• ALBB-017858
• SDCCGMLS-0027421.P002
• EN300-44221
• A918672
• AB00114437-01
• 1H-Benzimidazole-2-sulfonic acid, 1-butyl-
• 1-butylbenzimidazole-2-sulfonic acid
• F1033-0019
• Z57298729
• G32325

• MDL： MFCD00964522
• Inchi： 1S/C11H14N2O3S/c1-2-3-8-13-10-7-5-4-6-9(10)12-11(13)17(14,15)16/h4-7H,2-3,8H2,1H3,(H,14,15,16)
• InChI Key： YIAKIQVCJSSRCY-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1CCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 254.07251349g/mol
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on 1-butyl-1H-1,3-benzodiazole-2-sulfonic acid

Comprehensive Overview of 1-butyl-1H-1,3-benzodiazole-2-sulfonic acid (CAS No. 300707-13-5): Properties, Applications, and Industry Trends

1-butyl-1H-1,3-benzodiazole-2-sulfonic acid (CAS No. 300707-13-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This benzodiazole derivative features a sulfonic acid group, which enhances its solubility and reactivity, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "1-butyl-1H-1,3-benzodiazole-2-sulfonic acid uses" or "CAS 300707-13-5 synthesis", reflecting the growing interest in this compound.

The molecular structure of 1-butyl-1H-1,3-benzodiazole-2-sulfonic acid combines a benzodiazole core with a butyl substituent and a sulfonic acid moiety. This configuration imparts both lipophilic and hydrophilic properties, enabling its use in diverse chemical reactions. Recent studies highlight its role as a catalyst or ligand in organic synthesis, particularly in reactions requiring mild conditions and high yields. Searches for "benzodiazole sulfonic acid derivatives" and "green chemistry applications" underscore the demand for sustainable alternatives in industrial processes.

In the pharmaceutical sector, 1-butyl-1H-1,3-benzodiazole-2-sulfonic acid is explored for its potential as a bioactive scaffold. Its ability to interact with biological targets has led to investigations into antiviral and anti-inflammatory agents. Queries such as "CAS 300707-13-5 drug development" and "benzodiazole sulfonates in medicine" are common among researchers seeking novel therapeutic candidates. The compound's stability under physiological conditions further bolsters its appeal.

Material science applications of 1-butyl-1H-1,3-benzodiazole-2-sulfonic acid include its use in polymeric materials and coatings. The sulfonic acid group facilitates proton conductivity, making it relevant for fuel cell membranes or ion-exchange resins. Industry trends show rising searches for "high-performance polymers with sulfonic acid" and "CAS 300707-13-5 material properties", aligning with the push for advanced functional materials.

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Future research directions for 1-butyl-1H-1,3-benzodiazole-2-sulfonic acid may focus on optimizing synthetic routes for cost efficiency or expanding its utility in nanotechnology and electronics. The compound's adaptability positions it as a candidate for emerging fields like flexible electronics or energy storage systems. Online discussions often revolve around "innovative uses of benzodiazole sulfonates" and "CAS 300707-13-5 patents", signaling untapped potential.

In summary, 1-butyl-1H-1,3-benzodiazole-2-sulfonic acid (CAS No. 300707-13-5) is a multifaceted compound with applications spanning pharmaceuticals, materials, and beyond. Its balanced properties and alignment with green chemistry principles ensure its relevance in evolving scientific and industrial landscapes. By addressing trending queries and highlighting practical insights, this overview aims to serve as a reliable resource for professionals and enthusiasts alike.